2-[(2,5-dimethylphenoxy)methyl]-1-methyl-1H-benzimidazole

• IUPAC Name: 2-[(2,5-dimethylphenoxy)methyl]-1-methylbenzimidazole
• InChI: InChI=1S/C17H18N2O/c1-12-8-9-13(2)16(10-12)20-11-17-18-14-6-4-5-7-15(14)19(17)3/h4-10H,11H2,1-3H3
• InChI Key: ZABCYTDKSYIEDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC2=NC3=CC=CC=C3N2C
• Molecular Formula: C17H18N2O
• Molecular Weight: 266.34 g/mol

Description

2-[(2,5-dimethylphenoxy)methyl]-1-methyl-1H-benzimidazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as DMXB-A, and it belongs to the class of benzimidazole derivatives. DMXB-A has been shown to have a range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of DMXB-A is not fully understood, but it is believed to act on nicotinic acetylcholine receptors (nAChRs). DMXB-A has been shown to selectively activate the α7 subtype of nAChRs, which are primarily expressed in the central nervous system. Activation of α7 nAChRs has been shown to have neuroprotective effects and improve cognitive function.
Biochemical and Physiological Effects:
DMXB-A has a range of biochemical and physiological effects. In addition to its neuroprotective and anti-inflammatory effects, DMXB-A has been shown to have antioxidant properties and can reduce oxidative stress in animal models. DMXB-A has also been shown to have analgesic effects and can reduce pain in animal models.

Advantages and Limitations for Lab Experiments

DMXB-A has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized in large quantities. DMXB-A also has a high degree of selectivity for α7 nAChRs, which allows for precise control of its effects. However, DMXB-A has some limitations for lab experiments. Its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental conditions. DMXB-A also has limited solubility in aqueous solutions, which can make it challenging to administer in some experimental settings.

Future Directions

There are several potential future directions for research on DMXB-A. One area of interest is the development of DMXB-A analogs with improved pharmacological properties. Another area of interest is the investigation of DMXB-A in the treatment of neurological and inflammatory diseases in human clinical trials. Additionally, research on the mechanism of action of DMXB-A could provide insights into the role of α7 nAChRs in disease pathogenesis. Overall, DMXB-A has significant potential for the development of new therapies for a range of diseases.

Scientific Research Applications

DMXB-A has been extensively studied for its potential therapeutic applications. Research has shown that DMXB-A has neuroprotective effects and can improve cognitive function in animal models. DMXB-A has also been shown to have anti-inflammatory effects and can reduce the severity of inflammatory bowel disease in animal models. These findings suggest that DMXB-A has potential therapeutic applications in the treatment of neurological and inflammatory diseases.